Cas no 70564-06-6 (2,5-Pyridinediamine,N2,4-dimethyl-)

• Product name: 2,5-Pyridinediamine,N2,4-dimethyl-
• CAS No: 70564-06-6
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 567396
• PubChem ID: 5743599

2,5-Pyridinediamine,N2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyridinediamine,N2,4-dimethyl-
• 2-N,4-dimethylpyridine-2,5-diamine
• N2,4-dimethylpyridine-2,5-diamine
• N~2~,4-dimethylpyridine-2,5-diamine
• SCHEMBL14541839
• N2,4-Dimethyl-2,5-pyridinediamine
• Q5N34U3KKQ
• AKOS017413449
• EINECS 274-672-0
• NS00037065
• 2,5-Pyridinediamine, N2,4-dimethyl-
• 70564-06-6
• DTXSID00220847

• Inchi： InChI=1S/C7H11N3/c1-5-3-7(9-2)10-4-6(5)8/h3-4H,8H2,1-2H3,(H,9,10)
• InChI Key： HCCSLHHXPBFHAG-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC=C1N)NC

Computed Properties

• Exact Mass: 137.09543
• Monoisotopic Mass: 137.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 50.9A^2
• Surface Charge: 0
• XLogP3: 0.9

Experimental Properties

• Density: 1.136
• Boiling Point: 318.1°C at 760 mmHg
• Flash Point: 146.2°C
• Refractive Index: 1.631
• PSA: 50.94